N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-6-11-24-19-10-8-17(13-20(19)28-14-22(4,5)21(24)25)23-29(26,27)18-9-7-15(2)16(3)12-18/h7-10,12-13,23H,6,11,14H2,1-5H3
• InChI Key: DYKJPMKDRXYEEV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)C)OCC(C1=O)(C)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 921997-45-7

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• A series of compounds related to the specified chemical structure have been synthesized, featuring benzimidazole-tethered oxazepine heterocyclic hybrids. These compounds were synthesized from N-alkylated benzimidazole 2-carboxaldehyde, and their molecular structures were confirmed using X-ray diffraction and DFT studies. The research highlights their potential in nonlinear optical (NLO) applications due to their computed hyperpolarizability properties (Almansour et al., 2016).

• Another study focused on the synthesis, crystal structure, and photophysical properties of novel fused oxazapolycyclic skeletons. These compounds exhibit strong blue emission in dichloromethane, suggesting their potential use in materials science for the development of new photoluminescent materials (Petrovskii et al., 2017).

• Research on the synthesis of tetrahydrobenzofuro[3,2-c]azepines through condensation and Beckmann rearrangement of oximes has been conducted, offering insights into novel synthetic pathways for creating compounds with complex fused ring systems (Kucherova et al., 1973).

Potential Applications

• The study of unprotected primary sulfonamide groups facilitating ring-forming cascades en route to [1,4]oxazepine-based carbonic anhydrase inhibitors showcases the dual role of sulfonamide functionality. This functionality enables [1,4]oxazepine ring construction and acts as an enzyme prosthetic group, indicating their potential application in medicinal chemistry for the development of new inhibitors (Sapegin et al., 2018).

• A novel class of zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base was synthesized. These compounds exhibited high singlet oxygen quantum yields, making them potential candidates for photodynamic therapy in cancer treatment (Pişkin et al., 2020).